molecular formula C13H12ClNO5 B8478977 2-Chloroethyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate CAS No. 62760-01-4

2-Chloroethyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate

Cat. No.: B8478977
CAS No.: 62760-01-4
M. Wt: 297.69 g/mol
InChI Key: MHSXTMIKGZNWFF-UHFFFAOYSA-N
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Description

2-Chloroethyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate is a useful research compound. Its molecular formula is C13H12ClNO5 and its molecular weight is 297.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

62760-01-4

Molecular Formula

C13H12ClNO5

Molecular Weight

297.69 g/mol

IUPAC Name

2-chloroethyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate

InChI

InChI=1S/C13H12ClNO5/c1-9(16)11(13(17)20-7-6-14)8-10-4-2-3-5-12(10)15(18)19/h2-5,8H,6-7H2,1H3

InChI Key

MHSXTMIKGZNWFF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(=CC1=CC=CC=C1[N+](=O)[O-])C(=O)OCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-nitrobenzaldehyde (4.536 g), 2-chloroethyl acetoacetate (4.94 g) and piperidine (110 mg) in benzene (18 ml) and acetic acid (360 mg) was refluxed for an hour under azeotropic dehydration. The reaction mixture was washed with water and dried. The solvent was distilled off to give an reddish oil of 2-chloroethyl 2-(2-nitrobenzylidene)acetoacetate, and thus obtained oil was treated with ethyl 3-amino-4,4-diethoxycrotonate (7.1 g) to give yellow granules of 2-chloroethyl 2-methyl-4-(2-nitrophenyl)- 5-ethoxycarbonyl-6-diethoxymethyl1,4 -dehydropyridine-3-carboxylate, m.p. 82° to 84° C. (recrystallized from diisopropyl ether).
Quantity
4.536 g
Type
reactant
Reaction Step One
Quantity
4.94 g
Type
reactant
Reaction Step One
Quantity
110 mg
Type
reactant
Reaction Step One
Quantity
360 mg
Type
reactant
Reaction Step One
Quantity
18 mL
Type
solvent
Reaction Step One

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